(+)-(3-Bromopropyl)boronic Acid Pinanediol Ester
(+)-(3-Bromopropyl)boronic Acid Pinanediol Ester
Brand Name:
Vulcanchem
CAS No.:
90084-37-0
VCID:
VC0125357
InChI:
InChI=1S/C13H22BBrO2/c1-12(2)9-7-10(12)13(3)11(8-9)16-14(17-13)5-4-6-15/h9-11H,4-8H2,1-3H3/t9-,10-,11+,13-/m0/s1
SMILES:
B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCBr
Molecular Formula:
C₁₃H₂₂BBrO₂
Molecular Weight:
301.03 g/mol
(+)-(3-Bromopropyl)boronic Acid Pinanediol Ester
CAS No.: 90084-37-0
Reference Standards
VCID: VC0125357
Molecular Formula: C₁₃H₂₂BBrO₂
Molecular Weight: 301.03 g/mol
| CAS No. | 90084-37-0 |
|---|---|
| Product Name | (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester |
| Molecular Formula | C₁₃H₂₂BBrO₂ |
| Molecular Weight | 301.03 g/mol |
| IUPAC Name | (1S,2S,6R,8S)-4-(3-bromopropyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane |
| Standard InChI | InChI=1S/C13H22BBrO2/c1-12(2)9-7-10(12)13(3)11(8-9)16-14(17-13)5-4-6-15/h9-11H,4-8H2,1-3H3/t9-,10-,11+,13-/m0/s1 |
| Standard InChIKey | IFWLNKNUIWTYGB-KQXIARHKSA-N |
| Isomeric SMILES | B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)CCCBr |
| SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCBr |
| Canonical SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCBr |
| Synonyms | (3aS,4S,6S,7aR)-2-(3-Bromopropyl)hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole; (+)-Pinanediol 3-Bromopropylboronate; [3aS-(3aα,4β,6β,7aα)]-2-(3-Bromopropyl)hexahydro-3a,5,5-trimethyl-4,6-Methano-1,3,2-benzodioxaborole; |
| PubChem Compound | 11012058 |
| Last Modified | Nov 11 2021 |
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